Cas no 189351-15-3 (2-Cyclohexen-1-one,4-hydroxy-4-[(1E,3S)-3-hydroxy-1-butenyl]-3,5,5-trimethyl-, (4S)-)

• Product Name: 2-Cyclohexen-1-one,4-hydroxy-4-[(1E,3S)-3-hydroxy-1-butenyl]-3,5,5-trimethyl-, (4S)-
• CAS No: 189351-15-3
• Molecular Formula: C₁₃H₂₀O₃
• Molecular Weight: 224.296104431152
• CID: 837656
• PubChem ID: 10537120

2-Cyclohexen-1-one,4-hydroxy-4-[(1E,3S)-3-hydroxy-1-butenyl]-3,5,5-trimethyl-, (4S)- Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 4-hydroxy-4-[(1E,3S)-3-hydroxy-1-butenyl]-3,5,5-trimethyl-, (4S)-
• Corchoionol C
• (4S)-4-Hydroxy-4-[(1E,3S)-3-hydroxy-1-buten-1-yl]-3,5,5-trimethyl -2-cyclohexen-1-one
• 2-Cyclohexen-1-one, 4-hydroxy-4-[(1E,3S)-3-hydroxy-1-butenyl]-3,5,5-trimethyl-, (4S)-
• 2-Cyclohexen-1-one,4-hydroxy-4-[(1E,3S)-3-hydroxy-1-butenyl]-3,5,5-trimethyl-, (4S)-
• 6,9-dihydroxy-4,7-megastigmadien-3-one
• Corchoionoside C aglycon
• Corchoiol C
• AKOS040761525
• CS-0023951
• Q27121504
• CHEMBL4562613
• FS-10525
• (4S)-4-hydroxy-4-[(E,3S)-3-hydroxybut-1-enyl]-3,5,5-trimethylcyclohex-2-en-1-one
• HY-N3621
• 2-Cyclohexen-1-one, 4-hydroxy-4-[(1E,3S)-3-hydroxy-1-buten-1-yl]-3,5,5-trimethyl-, (4S)-
• (6S,9S)-vomifoliol
• CHEBI:49158
• 189351-15-3
• (4S)-4-hydroxy-4-[(1E,3S)-3-hydroxybut-1-en-1-yl]-3,5,5-trimethylcyclohex-2-en-1-one
• (4S)-4-hydroxy-4-((E,3S)-3-hydroxybut-1-enyl)-3,5,5-trimethylcyclohex-2-en-1-one
• (4S)-4-hydroxy-4-((1E,3S)-3-hydroxybut-1-en-1-yl)-3,5,5-trimethylcyclohex-2-en-1-one
• DA-62458

• InChIKey： KPQMCAKZRXOZLB-ZOLRFCATSA-N
• Inchi： 1S/C13H20O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h5-7,10,14,16H,8H2,1-4H3/b6-5+/t10-,13+/m0/s1
• SMILES： O[C@]1(/C=C/[C@H](C)O)C(C)=CC(CC1(C)C)=O

Computed Properties

• Exact Mass: 224.14100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 224.14124450g/mol
• Heavy Atom Count: 16
• Complexity: 352
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 1.59980
• PSA: 57.53000
• Boiling Point: 362.3±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 187.1±24.4 °C
• Color/Form: Oil
• Density: 1.1±0.1 g/cm3

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